Cas no 172613-65-9 (N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester)

N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester is a protected intermediate widely used in organic synthesis, particularly in peptide and pharmaceutical research. Its tert-butyloxycarbonyl (Boc) group provides excellent stability under basic and nucleophilic conditions, allowing selective deprotection under acidic conditions without affecting other functional groups. The compound’s ketone moiety offers versatility for further derivatization, making it valuable in constructing complex molecular frameworks. Its crystalline nature ensures high purity and ease of handling. This reagent is particularly advantageous in multi-step syntheses where orthogonal protection strategies are required. Its reliable performance and compatibility with diverse reaction conditions make it a preferred choice for researchers in medicinal chemistry and drug development.
N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester structure
172613-65-9 structure
Product Name:N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester
CAS No:172613-65-9
MF:C14H19NO3
MW:249.305564165115
CID:2147873
PubChem ID:11230421
Update Time:2025-11-01

N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester
    • EN300-797224
    • SCHEMBL7050540
    • N-(2-oxo-1-phenyl-1-propyl)-carbamicacidtert-butylester
    • tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
    • 172613-65-9
    • 1-Phenyl-2-oxopropylcarbamic acid tert-butyl ester
    • Inchi: 1S/C14H19NO3/c1-10(16)12(11-8-6-5-7-9-11)15-13(17)18-14(2,3)4/h5-9,12H,1-4H3,(H,15,17)
    • InChI Key: IYNDQTCBXIQQEJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(C)=O)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 249.13649347g/mol
  • Monoisotopic Mass: 249.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.4Ų

N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-797224-0.05g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
0.05g
$468.0 2025-03-21
Enamine
EN300-797224-0.1g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
0.1g
$490.0 2025-03-21
Enamine
EN300-797224-0.25g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
0.25g
$513.0 2025-03-21
Enamine
EN300-797224-0.5g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
0.5g
$535.0 2025-03-21
Enamine
EN300-797224-1.0g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
1.0g
$557.0 2025-03-21
Enamine
EN300-797224-2.5g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
2.5g
$1089.0 2025-03-21
Enamine
EN300-797224-5.0g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
5.0g
$1614.0 2025-03-21
Enamine
EN300-797224-10.0g
tert-butyl N-(2-oxo-1-phenylpropyl)carbamate
172613-65-9 95.0%
10.0g
$2393.0 2025-03-21

Additional information on N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester

N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester: An Overview of CAS No. 172613-65-9

N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester, with the CAS number 172613-65-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a tert-butyl ester derivative of a carbamic acid, characterized by its unique structural features and potential applications in various scientific and industrial domains.

The chemical structure of N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester consists of a tert-butyl group attached to the carbonyl oxygen of a carbamic acid, which is further substituted with a 2-oxo-1-phenylpropyl moiety. This combination imparts specific chemical properties that make it valuable for both academic research and practical applications. The tert-butyl group provides steric hindrance, which can influence the reactivity and stability of the compound, while the 2-oxo-1-phenylpropyl moiety contributes to its unique electronic and steric characteristics.

In recent years, N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester has been extensively studied for its potential use in drug development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive molecules. The compound's ability to undergo selective transformations and its compatibility with various synthetic protocols make it an attractive candidate for the preparation of complex organic molecules with therapeutic potential.

Research published in leading scientific journals has highlighted the utility of N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester in the synthesis of compounds targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes involved in disease processes, such as kinases and proteases. These findings have opened new avenues for the development of novel therapeutic agents for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

Moreover, N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester has been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach can enhance drug delivery efficiency and reduce side effects associated with conventional drug formulations.

The synthesis of N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester typically involves multi-step reactions, including the formation of the carbamic acid intermediate and subsequent esterification with tert-butanol. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

From a safety perspective, N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester is generally considered to have low toxicity and is not classified as a hazardous material. However, standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions. Proper storage conditions, such as maintaining it in a cool, dry place away from incompatible materials, are also essential to preserve its stability and integrity.

In conclusion, N-(2-oxo-1-phenyl-1-propyl)-carbamic acid tert-butyl ester (CAS No. 172613-65-9) is a promising compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an important intermediate in the synthesis of bioactive molecules and prodrugs. Ongoing research continues to uncover new possibilities for its use in developing innovative therapeutic solutions for various health conditions.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.